Cas no 2227794-97-8 ((1S)-2,2,2-trifluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2227794-97-8
• MF: C₈H₁₁F₃N₂O₂
• MW: 224.180352449417
• CID: 5782476
• PubChem ID: 165638680
• Update Time: 2025-05-27

(1S)-2,2,2-trifluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2227794-97-8
• (1S)-2,2,2-trifluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• EN300-1947304

• Inchi： 1S/C8H11F3N2O2/c1-4-5(6(14)8(9,10)11)7(15-3)13(2)12-4/h6,14H,1-3H3/t6-/m0/s1
• InChI Key： CACNBWPYGZLWAN-LURJTMIESA-N
• SMILES： FC([C@H](C1C(C)=NN(C)C=1OC)O)(F)F

Computed Properties

• Exact Mass: 224.07726208g/mol
• Monoisotopic Mass: 224.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.3Ų

Additional information on (1S)-2,2,2-trifluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

Recent Advances in the Study of (1S)-2,2,2-trifluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS: 2227794-97-8)

The compound (1S)-2,2,2-trifluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS: 2227794-97-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmaceutical agents. Its chiral center and trifluoromethyl group contribute to its high stereoselectivity and metabolic stability, making it a valuable building block in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the bioavailability of certain kinase inhibitors, suggesting its utility in targeted cancer therapies.

In addition to its synthetic applications, (1S)-2,2,2-trifluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol has shown promising biological activity in preclinical models. Research conducted at several academic institutions has revealed its potential as an anti-inflammatory agent, with mechanisms involving the modulation of NF-κB signaling pathways. These findings were further supported by in vitro and in vivo studies, which reported significant reductions in pro-inflammatory cytokine production.

The compound's pharmacokinetic properties have also been a subject of recent investigation. A 2024 pharmacokinetic profiling study indicated favorable absorption and distribution characteristics, with minimal off-target effects. This positions (1S)-2,2,2-trifluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol as a promising candidate for further development in drug formulations requiring high specificity and low toxicity.

Despite these advancements, challenges remain in the large-scale production and optimization of this compound. Current synthetic routes often involve multi-step processes with moderate yields, prompting ongoing research into more efficient catalytic methods. Recent breakthroughs in asymmetric catalysis, particularly the use of chiral ligands, have shown potential in addressing these limitations.

Looking ahead, the integration of computational chemistry and machine learning approaches is expected to accelerate the exploration of (1S)-2,2,2-trifluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol derivatives. These technologies may enable the rapid identification of novel analogs with enhanced therapeutic profiles, potentially expanding its applications to neurological disorders and infectious diseases.

In conclusion, (1S)-2,2,2-trifluoro-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol represents a versatile and pharmacologically interesting compound with multiple avenues for future research. Its continued study promises to yield important insights for both fundamental chemical biology and applied medicinal chemistry.